Cas no 2580202-31-7 (3-{(benzyloxy)carbonylamino}-6-chloropyridazine-4-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-6-chloropyridazine-4-carboxylic acid
• CAS No: 2580202-31-7
• MF: C₁₃H₁₀ClN₃O₄
• MW: 307.689201831818
• CID: 5659042
• PubChem ID: 165886765
• Update Time: 2025-05-25

3-{(benzyloxy)carbonylamino}-6-chloropyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724601
• 2580202-31-7
• 3-{[(benzyloxy)carbonyl]amino}-6-chloropyridazine-4-carboxylic acid
• 3-{(benzyloxy)carbonylamino}-6-chloropyridazine-4-carboxylic acid

• Inchi： 1S/C13H10ClN3O4/c14-10-6-9(12(18)19)11(17-16-10)15-13(20)21-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,18,19)(H,15,17,20)
• InChI Key： GSYUCJDXYWAWEZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(N=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 307.0359835g/mol
• Monoisotopic Mass: 307.0359835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų

Additional information on 3-{(benzyloxy)carbonylamino}-6-chloropyridazine-4-carboxylic acid

Recent Advances in the Study of 3-{(benzyloxy)carbonylamino}-6-chloropyridazine-4-carboxylic acid (CAS: 2580202-31-7)

The compound 3-{(benzyloxy)carbonylamino}-6-chloropyridazine-4-carboxylic acid (CAS: 2580202-31-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 3-{(benzyloxy)carbonylamino}-6-chloropyridazine-4-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the chloropyridazine core and the benzyloxycarbonylamino group, make it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting various enzymes, such as kinases and proteases, which are implicated in numerous diseases.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficacy of derivatives of 3-{(benzyloxy)carbonylamino}-6-chloropyridazine-4-carboxylic acid in inhibiting the activity of a specific kinase involved in cancer progression. The study employed a combination of computational modeling and in vitro assays to identify the most potent derivatives, with IC50 values in the nanomolar range. These findings suggest that this compound could serve as a promising scaffold for the development of new anticancer agents.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of 3-{(benzyloxy)carbonylamino}-6-chloropyridazine-4-carboxylic acid derivatives. The researchers synthesized a series of analogs and evaluated their activity against a panel of bacterial and fungal pathogens. Several compounds exhibited broad-spectrum antimicrobial activity, with minimal cytotoxicity against mammalian cells. This underscores the potential of this compound in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 3-{(benzyloxy)carbonylamino}-6-chloropyridazine-4-carboxylic acid to improve yield and purity. A study in Organic Process Research & Development reported a scalable and environmentally friendly synthesis route, utilizing green solvents and catalytic methods. This development is particularly significant for industrial-scale production, ensuring a reliable supply of this valuable intermediate for further research and development.

In conclusion, the compound 3-{(benzyloxy)carbonylamino}-6-chloropyridazine-4-carboxylic acid (CAS: 2580202-31-7) continues to be a focal point of research in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its promising biological activities make it a valuable asset in the quest for new therapeutic agents. Future studies are expected to further explore its potential in drug discovery, particularly in the areas of oncology and infectious diseases.